2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H22N2O4/c1-20-14-4-2-13(3-5-14)17-15(19)12-18-8-6-16(7-9-18)21-10-11-22-16/h2-5H,6-12H2,1H3,(H,17,19)
• InChI Key: MGSFIQLSMHYRES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2CCC3(CC2)OCCO3
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide, also known as DASDA, is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. DASDA is a spirocyclic compound that belongs to the class of spiropiperidines and has a molecular formula of C18H25N2O3.

Mechanism of Action

The mechanism of action of 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide is not fully understood. However, it has been suggested that 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide may act as a modulator of various cellular pathways and signaling pathways. It has been shown to inhibit the activity of various enzymes and to modulate the expression of various genes.
Biochemical and Physiological Effects:
2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis. 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide in lab experiments is its high purity and stability. 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide in lab experiments is its limited solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for research on 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide. One potential avenue of research is the development of 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide-based fluorescent probes for the detection of metal ions. Another potential area of research is the investigation of the potential use of 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide as a drug candidate for the treatment of various diseases, including cancer and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide and its potential applications in various fields of scientific research.

Scientific Research Applications

2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide has been studied extensively for its potential applications in various fields of scientific research. It has been investigated for its potential use as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-N-(4-methoxyphenyl)acetamide has also been studied for its potential use as a fluorescent probe for the detection of metal ions.